Cas no 864293-08-3 (4-Chloro-6-fluoro-2-(methylthio)quinazoline)

4-Chloro-6-fluoro-2-(methylthio)quinazoline is a halogenated quinazoline derivative with a methylthio substituent, offering versatile reactivity for further functionalization in organic synthesis. The presence of both chloro and fluoro groups at the 4- and 6-positions enhances its utility as a key intermediate in pharmaceutical and agrochemical applications, enabling selective nucleophilic substitution reactions. The methylthio group at the 2-position provides additional reactivity for cross-coupling or oxidation transformations. This compound is particularly valuable in the development of biologically active molecules due to its structural modularity and potential as a scaffold for heterocyclic chemistry. Its stability and well-defined reactivity profile make it a reliable building block for research and industrial applications.
4-Chloro-6-fluoro-2-(methylthio)quinazoline structure
864293-08-3 structure
Product Name:4-Chloro-6-fluoro-2-(methylthio)quinazoline
CAS No:864293-08-3
MF:C9H6ClFN2S
MW:228.673742771149
CID:718578
Update Time:2026-04-29

4-Chloro-6-fluoro-2-(methylthio)quinazoline Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-6-fluoro-2-(methylthio)quinazoline
    • 4-CHLORO-6-FLUORO-2-METHYLSULFANYLQUINAZOLINE
    • QUINAZOLINE, 4-CHLORO-6-FLUORO-2-(METHYLTHIO)-
    • Inchi: InChI=1S/C9H6ClFN2S/c1-14-9-12-7-3-2-5(11)4-6(7)8(10)13-9/h2-4H,1H3
    • InChI Key: FQBIRRSPJQSOPW-UHFFFAOYSA-N
    • SMILES: CSC1=NC2=C(C=C(C=C2)F)C(=N1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1

4-Chloro-6-fluoro-2-(methylthio)quinazoline Pricemore >>

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